Cas no 2228450-04-0 (2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol)

• Product Name: 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol
• CAS No: 2228450-04-0
• MF: C₈H₁₁BrOS
• MW: 235.141340494156
• CID: 6330488
• PubChem ID: 165666286
• Update Time: 2025-10-30

2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1910445
• 2228450-04-0
• 2-(3-bromothiophen-2-yl)-2-methylpropan-1-ol
• 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol

• Inchi： 1S/C8H11BrOS/c1-8(2,5-10)7-6(9)3-4-11-7/h3-4,10H,5H2,1-2H3
• InChI Key： FJYWJLLEKWJADR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(C)(C)CO

Computed Properties

• Exact Mass: 233.97140g/mol
• Monoisotopic Mass: 233.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol

Research Brief on 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol (CAS: 2228450-04-0): Recent Advances and Applications

2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol (CAS: 2228450-04-0) is a brominated thiophene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and material science. Recent studies have explored its synthetic utility, biological activity, and applications in the development of novel therapeutic agents. This research brief consolidates the latest findings related to this compound, providing insights into its chemical properties, synthetic pathways, and emerging applications.

Recent literature highlights the role of 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol as a key building block in the synthesis of complex molecules, particularly in the development of small-molecule inhibitors and modulators of biological targets. Its bromothiophene moiety offers unique reactivity, enabling diverse functionalization strategies that are critical for structure-activity relationship (SAR) studies. Researchers have employed this compound in the synthesis of potential anticancer, antiviral, and anti-inflammatory agents, leveraging its ability to interact with specific protein domains and enzymatic active sites.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol in the development of selective kinase inhibitors. The compound served as a precursor for the introduction of thiophene-based pharmacophores, which exhibited enhanced binding affinity and selectivity toward target kinases involved in oncogenic signaling pathways. The study reported a 40% improvement in inhibitory potency compared to previous analogs, underscoring the compound's value in medicinal chemistry.

In addition to its pharmaceutical applications, 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol has been investigated for its potential in material science. A recent publication in Advanced Materials (2024) described its incorporation into conjugated polymers for organic electronic devices. The bromine substituent facilitated cross-coupling reactions, enabling the construction of highly ordered polymeric structures with tunable optoelectronic properties. These materials showed promise in organic solar cells and light-emitting diodes (OLEDs), with reported efficiencies exceeding 15%.

From a synthetic perspective, advancements in catalytic methodologies have streamlined the production of 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol. A 2023 study in Organic Letters detailed a palladium-catalyzed coupling approach that achieved a 90% yield with minimal byproducts, addressing previous challenges related to scalability and purity. This development is particularly significant for industrial applications, where high-throughput synthesis is essential.

Despite these promising advancements, challenges remain in optimizing the compound's bioavailability and metabolic stability for therapeutic use. Ongoing research is focused on derivatization strategies to enhance its pharmacokinetic profile while retaining its desirable biological activity. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 2-(3-Bromothiophen-2-yl)-2-methylpropan-1-ol (CAS: 2228450-04-0) represents a multifaceted compound with broad applicability in chemical biology and pharmaceutical research. Its unique structural features and reactivity continue to inspire novel synthetic routes and therapeutic applications, positioning it as a valuable tool for future discoveries. Continued exploration of its properties and derivatives will likely yield further breakthroughs in drug development and material science.